Cas no 1340584-57-7 (Ethanol, 2-[(2-methylcyclopropyl)amino]-)

• Product Name: Ethanol, 2-[(2-methylcyclopropyl)amino]-
• CAS No: 1340584-57-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6053109
• PubChem ID: 62396753
• Update Time: 2025-07-21

Ethanol, 2-[(2-methylcyclopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2-methylcyclopropyl)amino]-
• 2-[(2-methylcyclopropyl)amino]ethan-1-ol
• CS-0248966
• 2-[(2-methylcyclopropyl)amino]ethanol
• EN300-4201690
• 1340584-57-7
• AKOS011684227
• 2-((2-Methylcyclopropyl)amino)ethan-1-ol

• Inchi： 1S/C6H13NO/c1-5-4-6(5)7-2-3-8/h5-8H,2-4H2,1H3
• InChI Key： IPWIMSJZYCZTMY-UHFFFAOYSA-N
• SMILES： C(O)CNC1CC1C

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 215.2±13.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Additional information on Ethanol, 2-[(2-methylcyclopropyl)amino]-

Ethanol, 2-[(2-methylcyclopropyl)amino]- (CAS No. 1340584-57-7): A Comprehensive Overview

Ethanol, 2-[(2-methylcyclopropyl)amino]-, identified by its CAS number 1340584-57-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of a 2-methylcyclopropylamino group in its molecular structure imparts distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Ethanol, 2-[(2-methylcyclopropyl)amino]- consists of an ethanol backbone modified with an amino substituent attached to a cyclopropyl ring substituted with a methyl group. This configuration not only influences its reactivity but also its solubility and interaction with biological targets. The compound's ability to engage with specific enzymes and receptors has been a focal point for researchers aiming to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, and compounds like Ethanol, 2-[(2-methylcyclopropyl)amino]- play a crucial role in this landscape. The compound's structural motifs have been investigated for their potential to modulate biological pathways associated with various diseases. For instance, studies have suggested that the< strong>2-methylcyclopropylamino group may interact with enzymes involved in inflammation and pain signaling, offering a potential avenue for the development of anti-inflammatory and analgesic drugs.

One of the most intriguing aspects of Ethanol, 2-[(2-methylcyclopropyl)amino]- is its synthetic versatility. Researchers have leveraged its chemical properties to design derivatives with enhanced pharmacological profiles. The compound serves as a versatile scaffold for structure-activity relationship (SAR) studies, allowing scientists to fine-tune its properties for specific therapeutic applications. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The pharmacokinetic properties of Ethanol, 2-[(2-methylcyclopropyl)amino]- have also been extensively studied. Its solubility profile and metabolic stability are critical factors that determine its efficacy and safety in vivo. Preliminary studies have indicated that the compound exhibits reasonable bioavailability when administered orally, suggesting its potential as an oral therapeutic agent. Additionally, its metabolic pathways have been scrutinized to understand how it is processed by the body, which is essential for optimizing dosing regimens and minimizing side effects.

Recent advancements in computational chemistry have further enhanced the understanding of Ethanol, 2-[(2-methylcyclopropyl)amino]-'s interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into how the compound binds to enzymes and receptors at the atomic level. These computational approaches have complemented experimental studies, allowing researchers to predict the compound's behavior in different biological contexts with greater accuracy.

The therapeutic potential of Ethanol, 2-[(2-methylcyclopropyl)amino]- extends beyond anti-inflammatory applications. Emerging research has explored its role in neurodegenerative diseases, where the< strong>2-methylcyclopropylamino group's ability to interact with neuronal receptors has been investigated. Studies have suggested that this compound may have neuroprotective properties, making it a candidate for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethanol, 2-[(2-methylcyclopropyl)amino]- (CAS No. 1340584-57-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and versatile chemical properties make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in addressing various medical challenges.